Cas no 178248-96-9 (Bayogenin-3-O-β-D-Glucuronopyranoside-28-O-β-D-glucopyranosyl ester)

• Product Name: Bayogenin-3-O-β-D-Glucuronopyranoside-28-O-β-D-glucopyranosyl ester
• CAS No: 178248-96-9
• Molecular Formula: C₄₂H₆₆O₁₆
• Molecular Weight: 826.963855266571
• CID: 4784396
• PubChem ID: 23900059

Bayogenin-3-O-β-D-Glucuronopyranoside-28-O-β-D-glucopyranosyl ester Properties

Names and Identifiers

• Bayogenin-3-O-β-D-Glucuronopyranoside-28-O-β-D-glucopyranosyl ester
• Bayogenin-3-O-beta-D-Glucuronopyranoside-28-O-beta-D-glucopyranosyl ester >=95% (LC/MS-ELSD)
• MEGxp0_000200
• NS00097599
• NCGC00168815-01
• BRD-A34815607-001-01-3
• (2S,3S,4S,5R,6R)-6-[[(2S,3R,4R,6aR,6bS,8aS,14bR)-2-hydroxy-4-(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 178248-96-9
• NCGC00168815-02
• AKOS040735542
• ACon1_000078
• CHEBI:183879
• Compound NP-000498

• InChIKey： YQDXYGOKFNYKCJ-RQBYSGHOSA-N
• Inchi： 1S/C42H66O16/c1-37(2)11-13-42(36(54)58-34-29(50)26(47)25(46)22(17-43)55-34)14-12-40(5)19(20(42)15-37)7-8-24-38(3)16-21(45)32(39(4,18-44)23(38)9-10-41(24,40)6)57-35-30(51)27(48)28(49)31(56-35)33(52)53/h7,20-32,34-35,43-51H,8-18H2,1-6H3,(H,52,53)/t20-,21-,22+,23+,24+,25+,26-,27-,28-,29+,30+,31-,32-,34-,35-,38-,39-,40+,41+,42-/m0/s1
• SMILES： C([C@]12CCC(C)(C)C[C@@]1([H])C1=CC[C@]3([H])[C@]4(C[C@H](O)[C@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O5)O)[C@@](C)(CO)[C@]4([H])CC[C@@]3(C)[C@]1(C)CC2)C)(=O)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O

Computed Properties

• Exact Mass: 826.43508601g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 826.43508601g/mol
• Heavy Atom Count: 58
• Complexity: 1620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.422
• Topological Polar Surface Area: 273Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins